2-((4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-chlorophenyl)acetamide

• IUPAC Name: 2-[[4-amino-5-(2-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C16H13Cl2N5OS/c17-10-5-7-11(8-6-10)20-14(24)9-25-16-22-21-15(23(16)19)12-3-1-2-4-13(12)18/h1-8H,9,19H2,(H,20,24)
• InChI Key: TYFKDQDNRGVSBT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN=C(N2N)SCC(=O)NC3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C16H13Cl2N5OS
• Molecular Weight: 394.3 g/mol

Description

The compound “2-((4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-chlorophenyl)acetamide” is a complex organic molecule that contains several functional groups. It belongs to the class of compounds known as 1,2,4-triazoles. This class of compounds is known for their diverse pharmacological effects.

Scientific Research Applications

Antifungal Activity

• The compound has demonstrated potent antifungal properties. Researchers have explored its efficacy against various fungal pathogens, including Candida species and dermatophytes. .

Anticancer Potential

• Investigations into the compound’s effects on cancer cells have revealed promising results. It may interfere with cell proliferation, induce apoptosis, and inhibit tumor growth. .

Antibacterial Properties

• The compound exhibits antibacterial activity against both Gram-positive and Gram-negative bacteria. It could be valuable in combating bacterial infections, especially those resistant to conventional antibiotics. .

Inhibition of Enzymes

• Researchers have explored the compound’s ability to inhibit specific enzymes. For instance, it may target enzymes involved in metabolic pathways or cellular processes. .

Immunomodulation

• Preliminary studies suggest that the compound might modulate the immune response. .

Crop Protection

• Agricultural researchers have investigated the compound’s role in crop protection. .

Ebel, Eileen; Bell, Jane; Fries, Arthur; Kasey, Carl; Berkebile, J. M. (1947). “Preparation of 2,4-D (2,4-dichlorophenoxyacetic acid) from phenol and monochloracetic acid”. J. Chem. Educ. 24 (9): 449. doi: 10.1021/ed024p449.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. Additionally, its potential pharmacological effects could be explored further.